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Comparison of Ciprofloxacin Salt Forms

Salt
Form

Key Characteristics & Experimental
Data

Preparation
Method

Key Findings &
Performance

| Hydrochloride Monohydrate (CFX-HCl·H₂O) [1] [2] | - Commercial standard form.

High solubility in water (30 mg/mL at 25°C) [1].

Cationic species (piperazine protonated) at low pH [1]. | Commercial synthesis. | - High solubility is
advantageous for formulations [1].

Potential for common ion effect in the stomach, potentially reducing bioavailability [3]. | | Sodium Salt
(Anionic Form) [1] | - Anionic species (piperazine deprotonated) at high pH [1].

Isolated as a previously unreported monohydrate phase [1]. | Stoichiometric neutralization of
ciprofloxacin with aqueous NaOH, isolated by lyophilization [1]. | - Provides a clear spectroscopic

fingerprint distinct from the zwitterion and cationic forms [1]. | | Organic Acid Salts (Novel
Dicarboxylic Acid Salts) [4] | - Salts with succinic (SA), glutaric (GA), adipic (AA), and pimelic (PA)

acids.
All novel crystal structures.

Retained antibacterial activity (MIC: 0.004-0.008 g/L) [4]. | Prepared by mechanochemical synthesis
and solvent crystallization [4]. | - Modified physicochemical properties.

The glutaric acid (GA) salt showed substantially higher solubility than CFX-HCl·H₂O [4]. | |
Salicylate Salt (1.75 Hydrate) [3] | - Crystal structure confirmed by SCXRD.
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Piperazinyl group of ciprofloxacin is protonated.

Layered arrangement with salicylic acid [3]. | Slow evaporation from a methanol-water solution of
ciprofloxacin and salicylic acid [3]. | - Better solubility and dissolution profile than original

ciprofloxacin crystal [3].
Dehydrates upon grinding to form an anhydrous phase [3]. |

Experimental Protocols for Key Studies

The comparative data comes from robust experimental methodologies. Here are the protocols from two key

studies.

Protocol 1: Preparation and Analysis of Ciprofloxacin Zwitterion,
Cationic, and Anionic Salts [1]

This study provided the foundational spectral data for distinguishing different ciprofloxacin forms.

1. Sample Preparation

Ciprofloxacin Zwitterion (Cipro(z)): Commercial anhydrous ciprofloxacin was used.
Cationic Chloride Salt (CiproCl): Prepared by stoichiometric neutralization of ciprofloxacin

with standard aqueous HCl, isolated by lyophilization.
Anionic Sodium Salt (NaCipro): Prepared by stoichiometric neutralization of ciprofloxacin with

standard aqueous NaOH, isolated by lyophilization. This resulted in a novel monohydrate
phase.

2. Characterization Techniques

X-ray Diffraction (XRD): Used to confirm the crystal structure of all solid forms.
Thermogravimetric Analysis-Mass Spectrometry (TGA-MS): Conducted under air and

nitrogen to study thermal stability and dehydration.
Vibrational Spectroscopy: FT-Raman and FTIR (Attenuated Total Reflectance mode) spectra

were recorded to identify characteristic spectral fingerprints.

Solid-State NMR: 13C Cross-Polarized Magic-Angle Spinning (CP-MAS) NMR spectra were

acquired and supported by Density Functional Theory (DFT) calculations to assign chemical
shifts.

The workflow for this comprehensive characterization is summarized below.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.mdpi.com/2073-4352/10/5/349
https://www.mdpi.com/2073-4352/10/5/349
https://www.mdpi.com/2073-4352/10/5/349
https://www.mdpi.com/2073-4352/10/5/349
https://pmc.ncbi.nlm.nih.gov/articles/PMC12547570/
https://www.smolecule.com/products/s523836?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Sample Preparation

Characterization of Solid Forms

X-ray Diffraction (XRD) Thermogravimetric Analysis
with Mass Spectrometry (TGA-MS)

Vibrational Spectroscopy
(FTIR and Raman)

Solid-State NMR
(13C CP-MAS) DFT Calculations

Result: Spectral Fingerprints
for Each Form

Click to download full resolution via product page

Protocol 2: Synthesis and Evaluation of Novel Dicarboxylic Acid
Salts [4]

This study highlights the strategy of using organic salts to improve physicochemical properties.

1. Salt Preparation

Method: Mechanochemical synthesis (grinding) and solvent crystallization.

Acids Used: Succinic (SA), glutaric (GA), adipic (AA), and pimelic (PA) acids.
Interaction: Predicted to form a carboxylic acid:secondary amine synthon with ciprofloxacin.

2. Characterization and Evaluation

Structural Analysis: Single crystal and powder X-ray diffraction (confirmed novel structures via
Cambridge Structural Database).

Physical Properties: Fourier-Transform Infrared Spectroscopy (FTIR), thermogravimetric
analysis (TGA), differential scanning calorimetry (DSC), scanning electron microscopy (SEM).

Performance Metrics:
Aqueous Solubility: Measured and compared to CFX-HCl·H₂O.
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Antimicrobial Activity: Determined via Minimum Inhibitory Concentration (MIC) assays

against bacterial strains.

Key Insights for Research and Development

The data suggests several strategic directions for formulation scientists:

Addressing Solubility Limitations: While CFX-HCl·H₂O is highly soluble, the common ion effect
can be a drawback in gastric environments [3]. Organic acid salts, particularly the glutarate and
salicylate salts, offer a demonstrated path to higher solubility and improved dissolution
profiles [4] [3].
Beyond Conventional Forms: The successful creation and characterization of novel salts like the

sodium monohydrate and various dicarboxylates prove that the solid-form landscape of
ciprofloxacin is still expanding [1] [4]. This provides multiple avenues for creating new intellectual

property.
Techniques for Solid Form Characterization: The combination of XRD, thermal analysis,
vibrational spectroscopy, and solid-state NMR is a powerful toolkit for unequivocally identifying
and differentiating between ciprofloxacin salt forms, as their spectral fingerprints are distinct [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b523836#ciprofloxacin-hydrochloride-monohydrate-different-

salt-forms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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